Cas no 1156748-99-0 (N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide)

• Product name: N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide
• CAS No: 1156748-99-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5166892
• PubChem ID: 43594862

N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-(3-aminocyclobutyl)-6-methyl-
• N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide

• Inchi： 1S/C11H15N3O/c1-7-3-2-4-10(13-7)11(15)14-9-5-8(12)6-9/h2-4,8-9H,5-6,12H2,1H3,(H,14,15)
• InChI Key： SGHMYYLAWCNAND-UHFFFAOYSA-N
• SMILES： C1(C(NC2CC(N)C2)=O)=NC(C)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide

N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide (CAS No. 1156748-99-0): An Overview of Its Structure, Properties, and Applications

N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide (CAS No. 1156748-99-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide is composed of a pyridine ring substituted with a methyl group at the 6-position and an aminocyclobutyl group attached to the 2-position through an amide linkage. The presence of these functional groups imparts distinct chemical and physical properties to the compound, which are crucial for its biological activity.

Recent studies have highlighted the potential of N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The cyclobutyl moiety is believed to play a critical role in enhancing the compound's ability to interact with specific receptors involved in pain and inflammation.

In addition to its anti-inflammatory effects, N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The pyridine ring, particularly when substituted with a methyl group, contributes to the compound's ability to target these pathways effectively.

The solubility and stability of N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide are also important considerations for its use in pharmaceutical formulations. Research has shown that the compound exhibits good solubility in both aqueous and organic solvents, which facilitates its incorporation into various drug delivery systems. Furthermore, the compound demonstrates excellent stability under physiological conditions, ensuring its efficacy over extended periods.

The pharmacokinetic properties of N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide have been extensively studied to optimize its therapeutic potential. Studies have shown that the compound is rapidly absorbed following oral administration and achieves peak plasma concentrations within a few hours. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal adverse effects observed. These findings are promising and suggest that further clinical development is warranted.

In conclusion, N-(3-aminocyclobutyl)-6-methylpyridine-2-carboxamide (CAS No. 1156748-99-0) represents a promising molecule with diverse biological activities. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.